Cas no 2137533-25-4 (1-(2,2-dimethylcyclopropyl)methyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(2,2-dimethylcyclopropyl)methyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine
• CAS No: 2137533-25-4
• MF: C₁₂H₁₈N₆
• MW: 246.311521053314
• CID: 6224349
• PubChem ID: 165854213
• Update Time: 2025-10-30

1-(2,2-dimethylcyclopropyl)methyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethylcyclopropyl)methyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine
• 1-[(2,2-dimethylcyclopropyl)methyl]-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine
• EN300-1128691
• 2137533-25-4

• Inchi： 1S/C12H18N6/c1-12(2)6-8(12)7-18-10(11(13)15-16-18)9-4-5-14-17(9)3/h4-5,8H,6-7,13H2,1-3H3
• InChI Key： CEIUTQAPOWCLNW-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC=NN2C)=C(N)N=N1)CC1CC1(C)C

Computed Properties

• Exact Mass: 246.15929460g/mol
• Monoisotopic Mass: 246.15929460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.6Ų

Additional information on 1-(2,2-dimethylcyclopropyl)methyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine

Comprehensive Analysis of 1-(2,2-dimethylcyclopropyl)methyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine (CAS No. 2137533-25-4)

The compound 1-(2,2-dimethylcyclopropyl)methyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine (CAS No. 2137533-25-4) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a dimethylcyclopropyl moiety and a 1-methyl-1H-pyrazol-5-yl group, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel triazole derivatives has surged, driven by their versatility in drug discovery and crop protection. The 1,2,3-triazole core of this compound is known for its stability and ability to form hydrogen bonds, which are critical for molecular recognition. Coupled with the pyrazole ring, this molecule exhibits enhanced pharmacokinetic properties, making it a subject of intense study in medicinal chemistry. Users searching for "triazole-based drug candidates" or "pyrazole-triazole hybrids" will find this compound particularly relevant.

From a synthetic perspective, the preparation of 1-(2,2-dimethylcyclopropyl)methyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine involves multi-step organic transformations, including cycloaddition reactions and functional group modifications. These methods are often optimized for yield and purity, as highlighted in recent publications. The compound's CAS No. 2137533-25-4 serves as a unique identifier in chemical databases, facilitating its retrieval for researchers exploring "small molecule synthesis" or "heterocyclic compound libraries."

Environmental and regulatory considerations are also paramount when discussing this compound. Its low ecotoxicity and biodegradability profile align with the growing emphasis on green chemistry principles. This aspect resonates with users searching for "sustainable agrochemicals" or "eco-friendly pharmaceuticals," as the industry shifts toward more environmentally benign solutions.

In conclusion, 1-(2,2-dimethylcyclopropyl)methyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine represents a cutting-edge example of modern heterocyclic chemistry. Its potential applications span drug development, agricultural science, and material innovation, making it a compelling topic for researchers and industry professionals alike. For those delving into "structure-activity relationships" or "molecular design," this compound offers a rich avenue for exploration.